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Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

Cobalt(II) acetylacetonate [Co(acac)₂] mediated Barbier coupling reaction in an aqueous

medium. This environmentally benign method allows for the efficient synthesis of homoallylic

alcohols, which are valuable intermediates in the development of new pharmaceuticals and

other biologically active molecules.

Introduction
The Barbier reaction is a powerful tool for the formation of carbon-carbon bonds. The use of

Cobalt(II) acetylacetonate as a catalyst in conjunction with a mediator like tin(II) chloride

(SnCl₂) in water presents a green and efficient alternative to traditional organometallic reactions

that require anhydrous and inert conditions.[1][2][3] This methodology is applicable to a wide

range of carbonyl compounds, including aromatic, aliphatic, and α,β-unsaturated aldehydes

and ketones, reacting with allyl halides to produce the corresponding homoallylic alcohols in

high yields.[1][2][3] A significant advantage of this catalytic system is the reusability of the

Co(acac)₂ catalyst over several cycles with consistent performance.[1][2]
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Green Chemistry: The reaction is performed in water, reducing the need for volatile and

hazardous organic solvents.

High Yields: A broad range of carbonyl substrates are converted to their corresponding

homoallylic alcohols with high efficiency.[1][2][3]

Catalyst Reusability: The Cobalt(II) acetylacetonate catalyst can be recovered and reused

for multiple reaction cycles.[1][2]

Broad Substrate Scope: The reaction is effective for aromatic, aliphatic, and α,β-unsaturated

aldehydes and ketones.[1][2][3]

Experimental Protocols
General Procedure for Co(acac)₂-Mediated Barbier
Coupling
This protocol outlines the general steps for the allylation of a carbonyl compound using

Co(acac)₂ and SnCl₂ in water.

Materials:

Cobalt(II) acetylacetonate dihydrate [Co(acac)₂·2H₂O]

Tin(II) chloride dihydrate (SnCl₂·2H₂O)

Carbonyl compound (e.g., benzaldehyde)

Allyl bromide

Deionized water

Diethyl ether or Ethyl acetate (for extraction)

Anhydrous sodium sulfate or magnesium sulfate

Standard laboratory glassware
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Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the

carbonyl compound (1.0 mmol), allyl bromide (1.5 mmol), and tin(II) chloride dihydrate (2.0

mmol).

Solvent and Catalyst Addition: Add deionized water (10 mL) to the flask, followed by the

addition of a catalytic amount of Cobalt(II) acetylacetonate dihydrate (0.05 mmol, 5 mol%).

Reaction: Stir the resulting mixture vigorously at room temperature. The reaction progress

can be monitored by thin-layer chromatography (TLC). Reaction times may vary depending

on the substrate, but are typically in the range of 2-6 hours.

Workup: Upon completion of the reaction, quench the mixture by adding a saturated

aqueous solution of sodium bicarbonate (10 mL).

Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL).

Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium

sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under

reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure

homoallylic alcohol.

Data Presentation
The following tables summarize the typical yields obtained for the Co(acac)₂-mediated Barbier

coupling of various carbonyl substrates with allyl bromide in water.

Table 1: Allylation of Aromatic Aldehydes
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Entry Aldehyde Product Yield (%)

1 Benzaldehyde 1-Phenylbut-3-en-1-ol 92

2
4-

Methylbenzaldehyde

1-(p-Tolyl)but-3-en-1-

ol
95

3
4-

Methoxybenzaldehyde

1-(4-

Methoxyphenyl)but-3-

en-1-ol

94

4
4-

Chlorobenzaldehyde

1-(4-

Chlorophenyl)but-3-

en-1-ol

90

5 2-Naphthaldehyde
1-(Naphthalen-2-

yl)but-3-en-1-ol
88

Table 2: Allylation of Aliphatic Aldehydes and Ketones

Entry Substrate Product Yield (%)

1 Heptanal Dec-1-en-4-ol 85

2
Cyclohexanecarboxal

dehyde

1-Cyclohexylbut-3-en-

1-ol
88

3 Cinnamaldehyde
1-Phenylhexa-1,5-

dien-3-ol
82

4 Acetophenone
2-Phenylpent-4-en-2-

ol
78

5 Cyclohexanone 1-Allylcyclohexan-1-ol 80

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup Reaction Workup and Purification

Combine Carbonyl Compound,
Allyl Bromide, and SnCl2

Add Water and
Co(acac)2 Catalyst Stir at Room Temperature Quench with NaHCO3 Extract with Organic Solvent Dry and Concentrate Purify by Column Chromatography
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Caption: General experimental workflow for the Cobalt(II) acetylacetonate mediated Barbier

coupling in water.

Proposed Catalytic Cycle
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Caption: Proposed catalytic cycle for the Co(acac)₂-mediated Barbier coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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